Cas no 383142-61-8 (4-(2-chlorophenyl)-1,3-thiazole-2-carbaldehyde)

• Product Name: 4-(2-chlorophenyl)-1,3-thiazole-2-carbaldehyde
• CAS No: 383142-61-8
• MF: C₁₀H₆ClNOS
• MW: 223.678740024567
• MDL: MFCD02665744
• CID: 1040338
• PubChem ID: 3446103
• Update Time: 2025-04-20

4-(2-chlorophenyl)-1,3-thiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(2-Chlorophenyl)thiazole-2-carbaldehyde
• 4-(2-Chlorophenyl)-1,3-thiazole-2-carbaldehyde
• 4-(2-CHLOROPHENYL)-2-THIAZOLECARBOXALDEHYDE
• AC1MQ4YX
• AK-88998
• ANW-65765
• CTK8C1036
• RW2664
• DRPRJACJPMGESZ-UHFFFAOYSA-N
• DTXSID60392539
• 4-(2-Chloro-phenyl)-thiazole-2-carbaldehyde
• MFCD02665744
• DB-014857
• LS-04986
• 2-thiazolecarboxaldehyde, 4-(2-chlorophenyl)-
• CS-0451909
• AKOS001476128
• ALBB-016017
• SCHEMBL3193066
• 383142-61-8
• 4-(2-chlorophenyl)-1,3-thiazole-2-carbaldehyde

• MDL： MFCD02665744
• Inchi： 1S/C10H6ClNOS/c11-8-4-2-1-3-7(8)9-6-14-10(5-13)12-9/h1-6H
• InChI Key： DRPRJACJPMGESZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=CSC(C=O)=N1

Computed Properties

• Exact Mass: 222.9858627g/mol
• Monoisotopic Mass: 222.9858627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.388

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles